Cas no 683219-25-2 (3-{(tert-butoxy)carbonylamino}-3-3-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-3-(trifluoromethyl)phenylpropanoic acid
• CAS No: 683219-25-2
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• MDL: MFCD03003734
• CID: 1734234
• PubChem ID: 22309332
• Update Time: 2025-06-08

3-{(tert-butoxy)carbonylamino}-3-3-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(tert-butoxycarbonyl)amino]-3-[3-(trifluoromethyl)phenyl]propanoic acid
• BOC-DL-3-AMINO-3-(3-TRIFLUOROMETHYL-PHENYL)-PROPIONIC ACID
• Boc-3-TrifluoroMethyl-DL-b-phenylalanine
• 3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(trifluoromethyl)phenyl]propanoic acid
• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-3-(trifluoromethyl)-
• 3-((tert-butoxycarbonyl)amino)-3-(3-(trifluoromethyl)phenyl)propanoic acid hydrochloride
• EN300-816604
• A50487
• 3-{[(tert-butoxy)carbonyl]amino}-3-[3-(trifluoromethyl)phenyl]propanoic acid
• AKOS032947923
• AB15189
• SCHEMBL19283496
• Boc-3-Trifluoromethyl-DL-beta-phenylalanine
• Boc-(S)-3-amino-3-(3-trifluoromethylphenyl)propionic acid
• AB15256
• 683219-25-2
• UPKLBXIBSSZUID-UHFFFAOYSA-N
• 3-{(tert-butoxy)carbonylamino}-3-3-(trifluoromethyl)phenylpropanoic acid
• 3-((tert-Butoxycarbonyl)amino)-3-(3-(trifluoromethyl)phenyl)propanoic acid
• (R)-3-(tert-butoxycarbonylamino)-3-(3-(trifluoromethyl)phenyl)propanoic acid
• (S)-3-(tert-butoxycarbonylamino)-3-(3-(trifluoromethyl)phenyl)propanoic acid

• MDL： MFCD03003734
• Inchi： 1S/C15H18F3NO4/c1-14(2,3)23-13(22)19-11(8-12(20)21)9-5-4-6-10(7-9)15(16,17)18/h4-7,11H,8H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： UPKLBXIBSSZUID-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CC(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 333.11879254g/mol
• Monoisotopic Mass: 333.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-{(tert-butoxy)carbonylamino}-3-3-(trifluoromethyl)phenylpropanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)phenylpropanoic acid (CAS No. 683219-25-2)

The compound 3-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)phenylpropanoic acid (CAS No. 683219-25-2) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a tert-butoxycarbonyl (Boc) protected amine, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of 3-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)phenylpropanoic acid is its role as a building block in medicinal chemistry. The trifluoromethyl group is known for enhancing the metabolic stability and lipophilicity of drug candidates, making it a hotspot in modern drug design. Additionally, the Boc-protected amine provides a versatile handle for further functionalization, enabling the synthesis of complex molecules with high precision.

In recent years, the demand for fluorinated compounds like 3-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)phenylpropanoic acid has surged, driven by their applications in biopharmaceuticals and agrochemicals. Fluorine incorporation is a trending topic in chemical research, as it often improves the bioavailability and efficacy of active ingredients. This compound aligns perfectly with these trends, offering a robust platform for innovation.

From a synthetic perspective, CAS No. 683219-25-2 is often utilized in peptide coupling reactions and cross-coupling methodologies. Its carboxylic acid functionality allows for easy conjugation with other molecular fragments, while the Boc group can be selectively deprotected under mild conditions. This flexibility makes it a favorite among chemists working on targeted drug delivery systems and bioconjugation strategies.

Environmental and regulatory considerations are also critical when discussing 3-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)phenylpropanoic acid. The compound is designed to meet stringent safety standards, and its synthesis often follows green chemistry principles to minimize waste and energy consumption. This aligns with the growing emphasis on sustainable chemical processes in the industry.

In summary, 3-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)phenylpropanoic acid (CAS No. 683219-25-2) is a versatile and high-value compound with broad applications in cutting-edge research. Its unique structural features, combined with its alignment with current trends in fluorine chemistry and sustainable synthesis, make it a topic of significant interest for scientists and industry professionals alike.